Cas no 84649-38-7 (3,6,9,12,15-Pentaoxaheptadecane, 1,17-bis(4-nitrophenoxy)-)

3,6,9,12,15-Pentaoxaheptadecane, 1,17-bis(4-nitrophenoxy)- structure
84649-38-7 structure
Product Name:3,6,9,12,15-Pentaoxaheptadecane, 1,17-bis(4-nitrophenoxy)-
CAS No:84649-38-7
MF:C24H32N2O11
MW:524.517687797546
CID:666527
PubChem ID:13072766
Update Time:2025-04-19

3,6,9,12,15-Pentaoxaheptadecane, 1,17-bis(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15-Pentaoxaheptadecane, 1,17-bis(4-nitrophenoxy)-
    • 1-nitro-4-[2-[2-[2-[2-[2-[2-(4-nitrophenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]benzene
    • 1,17-BIS(4-NITROPHENOXY)-3,6,9,12,15-PENTAOXAHEPTADECANE
    • 84649-38-7
    • DTXSID30517358
    • Inchi: 1S/C24H32N2O11/c27-25(28)21-1-5-23(6-2-21)36-19-17-34-15-13-32-11-9-31-10-12-33-14-16-35-18-20-37-24-7-3-22(4-8-24)26(29)30/h1-8H,9-20H2
    • InChI Key: GEUVOGSCIQGBHI-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOC1C=CC(=CC=1)[N+](=O)[O-])CCOCCOCCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 524.20060984g/mol
  • Monoisotopic Mass: 524.20060984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 20
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 156Ų

3,6,9,12,15-Pentaoxaheptadecane, 1,17-bis(4-nitrophenoxy)- Related Literature

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